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Compound of Interest

Compound Name: 4-Methylisoquinoline

cat. No.: BO18517

An In-depth Technical Guide to the Safety and Handling of 4-Methylisoquinoline

Disclaimer: Specific safety and toxicological data for 4-methylisoquinoline is limited in publicly
available literature. The information presented in this guide is compiled from available data for
4-methylisoquinoline and its structural analogs, primarily 4-methylquinoline. This guide
should be used as a reference for trained professionals and supplemented with a
comprehensive, substance-specific Safety Data Sheet (SDS) from the supplier before any
handling or use. A thorough risk assessment should always be conducted prior to commencing
work with this chemical.

Chemical and Physical Properties

4-Methylisoquinoline is a heterocyclic aromatic organic compound.[1] Its physical and
chemical properties are summarized below. Data for the closely related analog, 4-
methylquinoline, is included for reference where specific data for 4-methylisoquinoline is
unavailable.
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4-
Property . L 4-Methylquinoline Reference(s)
Methylisoquinoline
CAS Number 1196-39-0 491-35-0 [1][2]
Molecular Formula CioHoN CioHoN [2][3]
Molecular Weight 143.19 g/mol 143.19 g/mol [2][3]
Colorless, oily liquid;
Clear Yellow to )
Appearance ) turns reddish-brown [1114]
Orange Oil o
with light
Boiling Point Not available 261-263 °C [4]
Melting Point Not available 9.5°C [4]
Density Not available 1.0826 g/cm3 at 20 °C  [4]
_ _ 113 °C (235.4 °F) -
Flash Point Not available [2]
closed cup
N ) Data not readily
Solubility Not available _
available
Vapor Pressure Not available 0.0064 mmHg [4]
log Kow Not available 2.61 [4]

Safety and Hazard Information

Due to the lack of a specific GHS classification for 4-methylisoquinoline, the hazard

information for its structural analog, 4-methylquinoline, is provided as a critical safety reference.

[2][5] It is prudent to handle 4-methylisoquinoline with the same, if not greater, precautions.

GHS Classification (Based on 4-Methylquinoline)
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Hazard Class

Hazard Category Hazard Statement

Skin Irritation

Category 2

H315: Causes skin irritation

Serious Eye Irritation

Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity
(Single Exposure)

Category 3

H335: May cause respiratory
irritation

Source:[2][5][6][7]

Signal Word:Warning[2]

. E [ I Methylquinoline)

Code Statement
Avoid breathing
P261 _
dust/fume/gas/mist/vapors/spray.[5]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[8]
IF ON SKIN: Wash with plenty of soap and
P302 + P352

water.[9]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5]

P405

Store locked up.[8]

P501

Dispose of contents/container to an approved

waste disposal plant.

Source:[5][8][9]

NFPA 704 Diamond (Based on 4-Methylquinoline)
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Category Rating Description

Can cause temporary
Health 2 incapacitation or residual

injury.

Materials that require
considerable preheating, under
all ambient temperature

Flammability 1 conditions, before ignition and
combustion can occur. Flash
point at or above 93.3 °C (200
°F).

Normally stable, even under
Instability 0 fire exposure conditions, and is

not reactive with water.

Special No special hazards.

Source:[8]

Toxicological Information

Detailed toxicological properties for 4-methylisoquinoline have not been thoroughly
investigated.[8] However, evidence on the carcinogenicity of the related compound 4-
methylquinoline suggests it is prudent to handle all methyl-substituted quinolines and
isoquinolines with care. 4-methylquinoline has shown mutagenic properties in Salmonella
assays and can induce unscheduled DNA synthesis in rat hepatocytes.[10] It has also caused
liver adenomas and hepatomas in male mice.[10] Given the structural similarity, 4-
methylisoquinoline should be treated as a potential mutagen and carcinogen until proven
otherwise.

Hypothetical Toxicological Pathway

The diagram below illustrates a generalized pathway by which a xenobiotic compound like 4-
methylisoquinoline might exert toxicity. This is a hypothetical model and not based on specific
experimental data for this compound.
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Cellular Damage

Absorption & Distribution Metabolism (Liver)

4-Methylisoquinoline Distribution via Phase | Metabolism Reactive Metabolite
(Enters Body) Circulatory System b (e.g., CYP450) (Electrophilic)

Click to download full resolution via product page
Caption: Hypothetical pathway for 4-methylisoquinoline-induced toxicity.

Handling and Storage
General Handling Procedures

A systematic approach is crucial for the safe handling of 4-methylisoquinoline.
Experimental Protocol: Safe Laboratory Handling
e Preparation:

Thoroughly review the supplier's Safety Data Sheet (SDS) before any work begins.

[¢]

Ensure a certified chemical fume hood is operational.[11] The work surface should be

[e]

clean and uncluttered.

[¢]

Verify that an emergency eyewash station and safety shower are readily accessible.[12]

Assemble all necessary equipment and reagents before handling the compound.

[e]

e Personal Protective Equipment (PPE) Donning:

o Put on all required PPE as detailed in Section 5.0. Gloves must be inspected for integrity

before use.[8]

o Weighing and Transfer:
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o Conduct all handling, including weighing and transfers, within the chemical fume hood to
avoid inhalation of vapors.[11][12]

o Use appropriate tools (e.g., spatula, pipette) to transfer the chemical, minimizing the risk of
spills or splashes.[12]

o Keep containers clearly labeled and sealed when not in use.[12]

e Post-Handling:

o Decontaminate all surfaces and equipment that may have come into contact with the
compound using an appropriate solvent and cleaning agent.[12]

o Remove and dispose of PPE correctly. Gloves should be removed without touching the
outer surface and disposed of as contaminated waste.[8][12]

o Wash hands and any exposed skin thoroughly after handling.[13] Do not eat, drink, or
smoke in the work area.[13]

Storage Conditions

Proper storage is essential to maintain the chemical's integrity and ensure safety.

Parameter Recommendation Reference(s)

Storage Temperature 2-8°C in a refrigerator. [1]

Store in a tightly closed
Atmosphere ) [8]
container.

Store in a dry, cool, and well-
Location ventilated place.[8] Store [8]
locked up.[8]

) ) Strong oxidizing agents, strong
Incompatible Materials ] [14][15][16]
acids.[14][15][16]

Personal Protective Equipment (PPE)
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A comprehensive PPE protocol is mandatory to minimize exposure.[11]

Body Part Equipment Specification Reference(s)

Wear chemical safety
goggles conforming to
EN166 (EU) or ANSI
Safety Goggles / Face
Eyes/Face ] Z87.1 (US) standards.
Shield
[15] A face shield may
be required for splash

hazards.

Handle with chemical-
resistant gloves (e.g.,
nitrile, neoprene).[14]
, Chemical-resistant Alab coat is required;
Skin _ : [12][14]
Gloves / Lab Coat consider a chemically
resistant apron or
gown for larger

guantities.[12]

Work must be
conducted in a
chemical fume hood.
If a hood is
unavailable or
Respiratory Respirator ventilation is [11][14]
inadequate, use a
NIOSH/MSHA or
European Standard
EN 149 approved

respirator.[14]

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is critical in case of exposure. Always consult a physician or
poison control center after any exposure.[8][14]
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Exposure Route

Procedure

Reference(s)

Inhalation

Move the individual to fresh air
immediately.[17] If breathing is
difficult or has stopped, provide
artificial respiration and seek
immediate medical attention.
[17](18]

[17][18]

Skin Contact

Immediately flush the affected
area with copious amounts of
water for at least 15 minutes
while removing contaminated
clothing and shoes.[17] Wash
the area with soap and water.
[18]

[17][18]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, also under the
eyelids.[15] Remove contact
lenses if present and easy to
do. Seek immediate medical
attention.[8][15]

[8[15]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.[18]
Never give anything by mouth
to an unconscious person.[18]
Seek immediate medical
attention.[15]

[15][18]

Fire-Fighting Measures
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Parameter

Recommendation

Reference(s)

Suitable Extinguishing Media

Use water spray, alcohol-
resistant foam, dry chemical,

or carbon dioxide.[8]

[8]

Specific Hazards

Thermal decomposition can
lead to the release of irritating
gases and vapors, including
carbon oxides (CO, COz) and
nitrogen oxides (NOXx).[8][15]

[8115]

Protective Equipment

Firefighters must wear
NIOSH/MSHA approved
positive pressure self-
contained breathing apparatus
(SCBA) with a full face mask
and full protective clothing.[8]
[13](18]

[Bl13][18]

Accidental Release Measures

Prompt and correct response to a spill is essential to prevent exposure and environmental

contamination.
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Evacuate Immediate Area
Restrict Access

Y

Ensure Adequate Ventilation
(Use Fume Hood if possible)

:

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Contain the Spill
Soak up with inert absorbent material
(e.g., sand, vermiculite)

Collect Absorbed Material
Place in a suitable, sealed, labeled
hazardous waste container

Decontaminate Spill Area
with appropriate solvent

Dispose of Waste & Contaminated PPE
according to institutional and
local regulations

Report the Incident
(Follow institutional protocols)

Click to download full resolution via product page

Caption: Workflow for responding to a 4-methylisoquinoline spill.
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Key Steps for Spill Management:

e Personal Precautions: Evacuate the area and ensure adequate ventilation.[8] Do not breathe
vapors.[8] Wear all necessary PPE as outlined in Section 5.0.[18]

e Environmental Precautions: Prevent the product from entering drains or waterways.[8]

o Containment and Cleaning: Soak up the spill with an inert absorbent material (e.g., sand,
vermiculite, or commercial absorbent).[8] Shovel the material into a suitable, closed, and
labeled container for disposal as hazardous waste.[8][14]

Disposal Considerations

All waste containing 4-methylisoquinoline, including contaminated absorbents, PPE, and
empty containers, should be treated as hazardous waste.[12] Disposal must be conducted in
accordance with all applicable federal, state, and local environmental regulations.[19] It is
recommended to offer surplus and non-recyclable solutions to a licensed disposal company.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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